Ethyl 2-chloro-4h-thieno[3,2-b]pyrrole-5-carboxylate

• IUPAC Name: ethyl 2-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C9H8ClNO2S/c1-2-13-9(12)6-3-7-5(11-6)4-8(10)14-7/h3-4,11H,2H2,1H3
• InChI Key: ADPKBRQZJGXOFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=C(S2)Cl
• Molecular Formula: C9H8ClNO2S
• Molecular Weight: 229.68 g/mol
• CAS No.: 332099-38-4

Description

Ethyl 2-chloro-4h-thieno[3,2-b]pyrrole-5-carboxylate is a chemical compound with the CAS Number: 332099-38-4. It has a molecular weight of 229.69 and its IUPAC name is ethyl 2-chloro-4H-thieno [3,2-b]pyrrole-5-carboxylate. The compound is a light-red to brown solid.

Scientific Research Applications

Chemical Recycling and Environmental Applications

Chemical Recycling of Polyethylene Terephthalate (PET)

A study by Karayannidis and Achilias (2007) highlights the chemical recycling techniques for PET, focusing on the recovery of pure monomers for repolymerization. While not directly related to "Ethyl 2-chloro-4h-thieno[3,2-b]pyrrole-5-carboxylate," this research indicates the broader scope of chemical recycling and its environmental benefits, suggesting potential research applications for related compounds in recycling and environmental sustainability efforts (Karayannidis & Achilias, 2007).

Role in Plant Biology and Ethylene Production

Ethylene and Plant Biology

The role of ethylene in plants is well-documented, with research by Van de Poel and Van Der Straeten (2014) discussing its precursor, 1-aminocyclopropane-1-carboxylic acid (ACC), and its multifaceted roles beyond just being an ethylene precursor. This insight into ethylene and ACC's complex roles in plant biology might parallel potential research avenues for "this compound" in plant science or biochemistry (Van de Poel & Van Der Straeten, 2014).

Toxicology and Health Impact Studies

Ethyl Carbamate in Foods and Beverages

Weber and Sharypov (2009) review the presence and toxicity of ethyl carbamate (urethane) in fermented foods and beverages, emphasizing its carcinogenicity. Although ethyl carbamate is structurally different from "this compound," the study underscores the importance of toxicological assessments for chemicals with potential food and beverage industry applications (Weber & Sharypov, 2009).

Mechanism of Action

Target of Action

Compounds with a thieno[3,2-b]pyrrole skeleton have found diverse applications in medicinal chemistry .

Mode of Action

It’s worth noting that thieno[3,2-b]pyrrole-5-carboxamides have been reported to inhibit alphaviruses and exhibit a broad spectrum of antiviral activity .

Biochemical Pathways

Some carboxamides were reported to inhibit neurotropic alphaviruses and reversibly inhibit lysine-specific demethylases, which regulate histone methylation .

Result of Action

It’s worth noting that thieno[3,2-b]pyrroles without a carboxamide functionality behaved as allosteric inhibitors of hepatitis c virus ns5b polymerase .

Synthesis routes and methods

Procedure details

5-Chloro-thiophene-2-carbaldehyde was annulated according to Procedure H (aldehyde and azido-acetic acid ethyl ester added as ethanol solution (1.2 M of ester) such that reaction temperature maintained at 0-5° C.; reaction mixture allowed to warm to room temperature, stirred for 2 h, poured into cold saturated aqueous NH4Cl; after ether extractions, combined acrylate organic phases washed with water until aqueous phase was neutral; 0.5 M solution of crude acrylate heated for 1.5 h).